Cas no 1416271-09-4 (ethyl (2S)-piperazine-2-carboxylate)

• Product Name: ethyl (2S)-piperazine-2-carboxylate
• CAS No: 1416271-09-4
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 6322064
• PubChem ID: 51892828
• Update Time: 2025-07-18

ethyl (2S)-piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7189528
• ethyl (2S)-piperazine-2-carboxylate
• 1416271-09-4
• EN300-6855054

• Inchi： 1S/C7H14N2O2/c1-2-11-7(10)6-5-8-3-4-9-6/h6,8-9H,2-5H2,1H3/t6-/m0/s1
• InChI Key： XWZHSYWFWDKJHI-LURJTMIESA-N
• SMILES： O(CC)C([C@@H]1CNCCN1)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.4Ų

Additional information on ethyl (2S)-piperazine-2-carboxylate

Introduction to Ethyl (2S)-Piperazine-2-Carboxylate (CAS No. 1416271-09-4)

Ethyl (2S)-piperazine-2-carboxylate, a compound with the chemical formula C₇H₁₃NO₂ and a CAS number of 1416271-09-4, is a derivative of piperazine that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structure of ethyl (2S)-piperazine-2-carboxylate features a chiral center at the second carbon atom of the piperazine ring, making it an enantiomer with specific stereochemical properties. The (2S) configuration indicates the spatial arrangement of atoms around this chiral center, which can significantly influence the compound's pharmacological effects. This stereochemical specificity is a critical factor in drug design, as it can determine the compound's efficacy, selectivity, and metabolic stability.

In recent years, there has been growing interest in the development of chiral piperazine derivatives for their potential applications in treating various diseases. Ethyl (2S)-piperazine-2-carboxylate has been studied for its potential role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, cognition, and movement, making this compound a promising candidate for therapeutic interventions in neurological and psychiatric disorders.

One of the most compelling aspects of ethyl (2S)-piperazine-2-carboxylate is its potential as a building block for more complex drug molecules. Its structural framework allows for modifications at multiple positions, enabling researchers to tailor its properties for specific biological targets. For instance, studies have explored its use in developing novel antipsychotic and antidepressant agents. The ability to fine-tune its chemical structure makes it an invaluable tool in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of ethyl (2S)-piperazine-2-carboxylate's interactions with biological targets. These techniques have allowed researchers to predict how the compound binds to receptors and enzymes, providing insights into its mechanism of action. Such computational studies are essential for optimizing drug design and improving drug candidates' efficacy and safety profiles.

The synthesis of ethyl (2S)-piperazine-2-carboxylate presents unique challenges due to its chiral nature. Efficient synthesis methods must ensure high enantiomeric purity to maximize therapeutic benefits while minimizing unwanted side effects. Researchers have employed various synthetic strategies, including asymmetric catalysis and chiral resolution techniques, to achieve these goals. These methods not only enhance the yield but also improve the overall quality of the final product.

Preclinical studies have provided valuable insights into the pharmacological properties of ethyl (2S)-piperazine-2-carboxylate. These studies have demonstrated its potential as a modulator of central nervous system activity. For example, research has shown that it can interact with serotonin receptors in a way that may alleviate symptoms associated with depression and anxiety disorders. Additionally, its effects on dopamine receptors suggest possible applications in treating motor disorders such as Parkinson's disease.

The safety profile of ethyl (2S)-piperazine-2-carboxylate is another area of active investigation. Toxicological studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies are crucial for ensuring that any future therapeutic applications are both effective and safe for patients. By understanding how the compound behaves in vivo, researchers can better predict its clinical utility and minimize risks associated with its use.

As our understanding of disease mechanisms continues to evolve, so does our appreciation for compounds like ethyl (2S)-piperazine-2-carboxylate. Its versatility as a pharmacological tool makes it a valuable asset in the quest to develop new treatments for complex diseases. The ongoing research into this compound underscores its importance as a key player in modern drug discovery efforts.

The future directions for ethyl (2S)-piperazine-2-carboxylate research are promising and multifaceted. One area of focus is exploring its potential as an intermediate in synthesizing more complex drug molecules. By leveraging its structural features, researchers aim to develop novel therapeutics with enhanced specificity and reduced side effects. Another exciting avenue is investigating its role in combination therapies, where it could be used alongside other compounds to achieve synergistic effects.

In conclusion, ethyl (2S)-piperazine-2-carboxylate is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with recent advancements in drug design methodologies, position it as a promising candidate for treating various neurological and psychiatric disorders. As research continues to uncover new insights into its properties and mechanisms of action, we can expect further developments that will expand its therapeutic applications.